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Compound of Interest

Compound Name: Aluminum tert-butoxide

Cat. No.: B045353 Get Quote

Technical Support Center: Aluminum Tert-Butoxide
This guide provides essential information for the safe handling, storage, and troubleshooting of

issues related to aluminum tert-butoxide for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is aluminum tert-butoxide and what are its primary hazards?

Aluminum tert-butoxide (Al(O-t-Bu)₃) is an organometallic compound used as a reagent in

organic synthesis, for example, in Meerwein-Ponndorf-Verley reductions and Oppenauer

oxidations.[1][2] It is a flammable, corrosive solid that is highly sensitive to air and moisture.[3]

[4] Its primary hazards include:

Flammability: It is a flammable solid and its dust can form explosive mixtures in the air.[3][5]

It should be kept away from heat, sparks, open flames, and other ignition sources.[6]

Corrosivity: It causes severe skin burns and serious eye damage.[3][6][7] Contact with

mucous membranes and the respiratory tract can be extremely destructive.[3][6]

Reactivity: It reacts with water, potentially releasing flammable gases.[1][4] It is also

incompatible with strong oxidizing agents and acids.[2][4]

Q2: What are the correct storage procedures for aluminum tert-butoxide?
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Proper storage is critical to maintain the reagent's integrity and ensure safety.

Atmosphere: Store under an inert atmosphere, such as nitrogen, as it is sensitive to air and

moisture.[3][6]

Container: Keep the container tightly sealed.[3]

Location: Store in a cool, dry, and well-ventilated area designated as a flammables-area.[3]

[6]

Compatibility: Keep away from incompatible materials, including water, acids, and oxidizing

agents.[3][4][8]

Q3: What Personal Protective Equipment (PPE) is required when handling this chemical?

Comprehensive PPE is mandatory to prevent exposure.

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[3][6] Standard

safety glasses are not sufficient.

Skin Protection: Use chemical-resistant gloves (e.g., neoprene or rubber) and wear

appropriate protective clothing to prevent skin contact.[3][6] Flame-retardant and antistatic

protective clothing is recommended.

Respiratory Protection: Handle only in a chemical fume hood.[3] If ventilation is inadequate,

a NIOSH-approved respirator must be used in compliance with a respiratory protection

program.[3][6]

Q4: What should I do in the event of an accidental spill?

Immediate and correct response to a spill is crucial to prevent injury and further contamination.

Evacuate and Isolate: Evacuate non-essential personnel from the area and control all

sources of ignition.[3][6]

Ventilate: Ensure the area is well-ventilated.[3][6]
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Contain: Use a non-sparking tool to scoop or sweep up the spilled solid.[3][6] Avoid

generating dust.[6]

Collect: Place the material into a suitable, dry, and clearly labeled container for disposal.[3][6]

Decontaminate: Wipe the spill area with a wet paper towel (if appropriate for the surface) and

dispose of the towel as hazardous waste.[9]

Do Not Use Water: Do not get water inside the containers or use water directly on the bulk of

the spill, as it reacts with the compound.[6]

Q5: What are the first-aid measures for exposure?

Immediate medical attention is required for any exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30

minutes, holding eyelids open.[3][6] Remove contact lenses if present and easy to do.[3]

Seek immediate medical attention.[3]

Skin Contact: Take off all contaminated clothing immediately. Flush skin with plenty of water

and soap for at least 15 minutes.[3][6] Seek immediate medical attention.[6]

Inhalation: Move the victim to fresh air immediately.[3][6] If breathing is difficult, provide

oxygen. If breathing has stopped, perform artificial respiration (do not use mouth-to-mouth).

[6] Seek immediate medical attention.[3][6]

Ingestion: Do NOT induce vomiting.[3][6] If the victim is conscious, rinse their mouth with

water and have them drink 2-4 cupfuls of water or milk.[6] Seek immediate medical attention.

[3][6]

Troubleshooting Guide
Problem 1: The aluminum tert-butoxide powder has become a solid chunk or is discolored.

Probable Cause: This indicates exposure to moisture or air. Aluminum tert-butoxide is

hygroscopic and reacts with water, leading to hydrolysis and decomposition.[1][4]
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Solution: The reagent has likely decomposed and may not be effective for its intended

reaction. Its use could lead to inconsistent or failed results. It is recommended to dispose of

the compromised reagent according to your institution's hazardous waste protocols. To

prevent this, always handle the reagent under an inert atmosphere (e.g., in a glovebox) and

ensure the container is tightly sealed immediately after use.[3][6]

Problem 2: Fumes or smoke were observed upon opening the container.

Probable Cause: The reagent is reacting with moisture in the ambient air.[1][4] This is a sign

of its high reactivity and indicates that the inert atmosphere inside the container has been

compromised.

Action: Handle the container inside a chemical fume hood.[3] If you need to use the reagent,

dispense the required amount quickly and immediately reseal and purge the container with

an inert gas (like nitrogen or argon) before storing. If the fuming is vigorous, it may indicate

significant contamination; in this case, consider quenching and disposing of the entire

container's contents.

Problem 3: A reaction using aluminum tert-butoxide is sluggish or failing.

Probable Cause: Assuming all other reagents and conditions are correct, the aluminum tert-
butoxide may have degraded due to improper storage or handling.[4]

Troubleshooting Steps:

Verify the storage conditions of your reagent. Was it stored under an inert atmosphere and

away from moisture?[3][6]

Consider if the reagent was exposed to air for an extended period during weighing or

addition.

If degradation is suspected, it is best to use a fresh, unopened container of the reagent for

the experiment to confirm if the reagent quality was the issue.

Data Presentation
Table 1: Hazard Identification and Exposure Limits
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Identifier Classification Details

GHS Pictograms Flammable Solid, Corrosive

H228: Flammable solid[7][10]

H314: Causes severe skin

burns and eye damage[7][10]

ACGIH TWA Aluminum, soluble salts 2 mg/m³ TWA (as Al)[6]

NIOSH TWA Aluminum, soluble salts 2 mg/m³ TWA (as Al)[6]

Table 2: Physical and Chemical Properties

Property Value

Appearance White to gray powder/crystal[7][11]

Molecular Formula C₁₂H₂₇AlO₃[3][12]

Molecular Weight 246.32 g/mol [3][12]

Boiling Point ~180 °C[7]

Solubility
Soluble in ether, benzene, toluene.[4][7]

Insoluble in water.[1][7]

Sensitivity Air and Moisture Sensitive[3][4]

Experimental Protocols
Protocol 1: Safe Dispensing of Aluminum Tert-Butoxide

This protocol outlines the procedure for safely weighing and dispensing solid aluminum tert-
butoxide. This operation must be performed in a controlled environment.

Methodology:

Preparation:

Ensure all necessary PPE is worn: chemical splash goggles, face shield, flame-retardant

lab coat, and chemical-resistant gloves.[3][6]
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Perform the entire operation within a certified chemical fume hood or a glovebox.[3]

Prepare a dry, clean beaker or flask for the reagent. Ensure all glassware is scrupulously

dried in an oven and cooled under an inert atmosphere.

Have a container of dry sand or Class D fire extinguisher powder readily available for

emergencies.

Inert Atmosphere Transfer (Glovebox Recommended):

Transfer the sealed container of aluminum tert-butoxide into a glovebox with a dry

nitrogen or argon atmosphere.

Allow the container to reach the temperature of the glovebox atmosphere before opening

to prevent condensation.

Open the container and use a clean, dry spatula or scoop to transfer the desired amount

of powder to your pre-weighed, dry reaction vessel or container.

Tightly reseal the main container.

Remove the reaction vessel and the main container from the glovebox.

Fume Hood Transfer (if glovebox is unavailable):

Place the sealed container, a balance, and all necessary equipment inside the fume hood.

Briefly turn off the balance's internal fan if it causes fluctuations.

Minimize the time the container is open to the air. Open the container, quickly remove the

approximate amount needed, and reseal the container immediately.

Work efficiently to weigh the reagent and add it to the reaction vessel.

It is advisable to maintain a positive flow of inert gas over the reagent while handling if

possible.

Protocol 2: Quenching and Disposal of Aluminum Tert-Butoxide Residues
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This protocol describes the safe quenching of residual or degraded aluminum tert-butoxide.

This process generates flammable gases and should be performed with extreme caution.

Methodology:

Preparation:

Conduct the procedure in a chemical fume hood.

Ensure an ice bath is ready to cool the reaction vessel.

The vessel for quenching should be at least 5-10 times larger than the volume of the

solution to be quenched.

Inerting and Dilution:

Place the vessel containing the aluminum tert-butoxide residue in the ice bath.

If quenching a solid, first suspend it in an inert, dry solvent (e.g., toluene or hexane) under

an inert atmosphere.[4] This helps to dissipate heat.

Slow Addition of Quenching Agent:

Very slowly, add a less reactive alcohol like isopropanol dropwise via an addition funnel.

Do not use water or methanol at this stage as the reaction can be violent.

Maintain vigorous stirring and keep the temperature of the mixture below 25°C using the

ice bath.

Continue adding isopropanol until the evolution of gas ceases.

Final Quench with Water:

Once the reaction with isopropanol is complete, you can then slowly add water dropwise

to ensure all reactive material is destroyed. Be prepared for further gas evolution.

Disposal:
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The resulting solution should be neutralized if necessary (check pH).

Dispose of the final mixture as hazardous waste in a properly labeled container, following

all local and institutional regulations.[3]

Visual Workflow Diagrams
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1. Preparation & Planning

2. Handling & Dispensing

3. Post-Handling & Emergency

Don Appropriate PPE
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Caption: Logical workflow for the safe handling of aluminum tert-butoxide.
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Caption: Experimental workflow for safely quenching aluminum tert-butoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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